Cas no 904304-57-0 (1,2-Dierucoyl-sn-glycero-3-phosphoethanolamine)

• Product name: 1,2-Dierucoyl-sn-glycero-3-phosphoethanolamine
• CAS No: 904304-57-0
• MF: C₄₉H₉₄NO₈P
• MW: 856.246337413788
• CID: 2852414
• PubChem ID: 53479873

1,2-Dierucoyl-sn-glycero-3-phosphoethanolamine Chemical and Physical Properties

Names and Identifiers

• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-[(E)-docos-13-enoyl]oxypropyl] (E)-docos-13-enoate
• 22:1(13E))
• PE(22:1(13E)
• 1,2-Dierucoyl-sn-glycero-3-phosphoethanolamine
• Y3J2D986J5
• GPEtn(22:1/22:1)
• GPEtn(22:1n9/22:1n9)
• GPEtn(22:1w9/22:1w9)
• Phophatidylethanolamine(22:1/22:1)
• PE(22:1n9/22:1n9)
• PE(22:1w9/22:1w9)
• Phophatidylethanolamine(22:1n9/22:1n9)
• Phophatidylethanolamine(22:1w9/22:1w9)
• 1,2-dierucoyl-rac-glycero-3-phosphoethanolamine
• PE(22:1/22:1)
• PE(22:1(13Z)/22:1(
• 1,1′-[(1R)-1-[[[(2-Aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl] di-(13Z)-13-docosenoate (ACI)
• 13-Docosenoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (13Z,13′Z)- (9CI)
• SCHEMBL238155
• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-docos-13-enoyl]oxypropyl] (Z)-docos-13-enoate
• 13-Docosenoic acid, 1,1'-((1R)-1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl) ester, (13Z,13'Z)-
• UNII-Y3J2D986J5
• 1,2-Dierucoyl-sn-glycero-3-phosphoethanolamine, >=98% (TLC)
• PE(22:1(13E)/22:1(13E))
• 904304-57-0
• PE(22:1(13Z)/22:1(13Z))
• (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl (13Z,13'Z)-bis(docos-13-enoate)
• Q27294220

• Inchi： 1S/C49H94NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-48(51)55-45-47(46-57-59(53,54)56-44-43-50)58-49(52)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,47H,3-16,21-46,50H2,1-2H3,(H,53,54)/b19-17-,20-18-/t47-/m1/s1
• InChI Key： VBZSMBBOZFITID-FRWASNMLSA-N
• SMILES： P(=O)(O)(OCCN)OC[C@@H](COC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 855.67170595g/mol
• Monoisotopic Mass: 855.67170595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 59
• Rotatable Bond Count: 49
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 14.9

Experimental Properties

• Flash Point: >200℃